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Compound of Interest

Compound Name: Butopyronoxyl

Cat. No.: B165914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical compound

Butopyronoxyl (CAS No. 532-34-3), a historically significant, synthetically produced insect

repellent. This document collates available data on its chemical and physical properties,

provides a detailed experimental protocol for its synthesis, and discusses its biological activity

as an insect repellent. While the precise molecular mechanism of action is not fully elucidated,

this guide outlines the current understanding of insect olfaction and proposes a likely pathway

through which Butopyronoxyl exerts its repellent effects. All quantitative data are presented in

structured tables for clarity and comparative analysis.

Chemical Information
Butopyronoxyl, also known by trade names such as Indalone, is chemically identified as butyl

3,4-dihydro-2,2-dimethyl-4-oxo-2H-pyran-6-carboxylate.[1] It is a yellow to pale reddish-brown

liquid with a characteristic aromatic odor.[2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Butopyronoxyl is provided in Table

1.
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Property Value Reference

CAS Number 532-34-3 [1]

Molecular Formula C₁₂H₁₈O₄ [2]

Molecular Weight 226.27 g/mol [2]

Appearance
Yellow to pale reddish-brown

liquid

Odor Aromatic

Boiling Point 256-270 °C at 760 mmHg

Density 1.054 g/mL at 25 °C

Vapor Pressure 0.00619 mmHg at 25°C

Solubility

Insoluble in water; miscible

with alcohol, chloroform, ether,

and glacial acetic acid

Synthesis
Butopyronoxyl is synthesized via a condensation reaction between mesityl oxide and dibutyl

oxalate in the presence of a base catalyst, such as sodium ethoxide.

Experimental Protocol: Synthesis of Butopyronoxyl
This protocol is based on the general description of the condensation reaction.

Materials:

Mesityl oxide

Dibutyl oxalate

Sodium ethoxide

Anhydrous ethanol (solvent)
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Hydrochloric acid (for neutralization)

Sodium chloride (for washing)

Anhydrous magnesium sulfate (for drying)

Distillation apparatus

Procedure:

A solution of sodium ethoxide in anhydrous ethanol is prepared in a round-bottom flask

equipped with a reflux condenser and a dropping funnel.

A mixture of mesityl oxide and dibutyl oxalate is added dropwise to the sodium ethoxide

solution with constant stirring.

The reaction mixture is then heated under reflux for several hours to ensure the completion

of the condensation reaction.

After cooling to room temperature, the mixture is neutralized with dilute hydrochloric acid.

The organic layer is separated, washed with a saturated sodium chloride solution, and dried

over anhydrous magnesium sulfate.

The crude product is purified by vacuum distillation to yield pure Butopyronoxyl.

Logical Workflow for Butopyronoxyl Synthesis
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Caption: Synthesis of Butopyronoxyl via condensation.

Biological Activity: Insect Repellent
Butopyronoxyl is primarily known for its activity as an insect repellent, effective against a

range of biting insects.

Quantitative Repellency Data
While extensive contemporary studies are lacking due to its discontinued use, historical data

indicates its efficacy. The following table summarizes available toxicity data, which is an indirect

measure of its biological activity.

Test Organism
Route of
Administration

LD₅₀ Value Reference

Rat Oral 7400 mg/kg

Mouse Oral 11,600 mg/kg

Rabbit Oral 5400 mg/kg

Note: Lower LD₅₀ values indicate higher toxicity.
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Proposed Mechanism of Action
The precise molecular target and signaling pathway for Butopyronoxyl have not been

definitively established. However, based on the current understanding of insect olfaction, a

plausible mechanism can be proposed. Insect repellents are thought to interfere with the

insect's olfactory system, either by blocking the receptors that detect host odors or by activating

receptors that trigger an aversive response.

The insect olfactory system relies on several key protein families:

Odorant-Binding Proteins (OBPs): Located in the sensillum lymph, these proteins bind to

hydrophobic odorant molecules and transport them to the olfactory receptors.

Odorant Receptors (ORs): These are transmembrane proteins located on the dendrites of

olfactory sensory neurons (OSNs). Binding of an odorant to an OR initiates an electrical

signal.

Ionotropic Receptors (IRs): Another class of chemosensory receptors that function as ligand-

gated ion channels.

It is hypothesized that Butopyronoxyl, being a volatile organic compound, interacts with one

or more of these protein families to disrupt the normal detection of host cues.

Proposed Signaling Pathway for Butopyronoxyl's Repellent Action
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Caption: Hypothesized mechanism of Butopyronoxyl repellency.
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Safety and Toxicology
Butopyronoxyl is considered to have low acute toxicity in mammals, as indicated by the LD₅₀

values in Table 2. However, it is no longer registered for use as an insect repellent by the US

EPA.

Conclusion
Butopyronoxyl is a synthetic organic compound with a history of use as an insect repellent. Its

synthesis is a straightforward condensation reaction. While its efficacy as a repellent is

documented, the specific molecular interactions and signaling pathways responsible for this

effect are not well-understood. Future research employing techniques such as

electrophysiology, in silico molecular docking, and genetic studies could elucidate the precise

mechanism of action of Butopyronoxyl and similar repellent molecules on the insect olfactory

system. This knowledge could aid in the design of novel and more effective insect repellents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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